Cas no 1871818-35-7 (4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1871818-35-7
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6388548
• PubChem ID: 130568716
• Update Time: 2025-05-19

4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 4-[3-(1-methylethyl)-1H-1,2,4-triazol-1-yl]-
• 4-[3-(Propan-2-yl)-1H-1,2,4-triazol-1-yl]thiophene-2-carbaldehyde
• 1871818-35-7
• EN300-1292604

• Inchi： 1S/C10H11N3OS/c1-7(2)10-11-6-13(12-10)8-3-9(4-14)15-5-8/h3-7H,1-2H3
• InChI Key： WLYXFYOTUJYMGZ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(N2C=NC(C(C)C)=N2)C=1

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 426.5±55.0 °C(Predicted)
• pka: 2.42±0.50(Predicted)

Additional information on 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Analysis of 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1871818-35-7): Properties, Applications, and Innovations

The compound 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1871818-35-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene ring with a 1,2,4-triazole moiety and an aldehyde functional group, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and catalysis, aligning with current trends in sustainable chemistry and precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both heterocyclic and aldehyde groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. For instance, the thiophene-carbaldehyde segment is often exploited in cross-coupling reactions, a hot topic in modern organic synthesis due to its efficiency in constructing complex architectures. This aligns with the growing demand for green chemistry solutions, as researchers seek to minimize waste and energy consumption.

In the context of pharmaceutical applications, 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde has been explored as a precursor for kinase inhibitors and antimicrobial agents. The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. Recent studies highlight its role in addressing drug-resistant infections, a critical global health challenge. This connection to pressing medical needs boosts its relevance in academic and industrial research.

From a materials science perspective, the compound’s conjugated system (thiophene-triazole-aldehyde) offers intriguing optoelectronic properties. It has been investigated for use in organic light-emitting diodes (OLEDs) and sensors, where its ability to facilitate electron transport is highly valued. With the rise of flexible electronics and wearable technology, such compounds are pivotal in developing next-generation devices. Searches for "organic semiconductors" and "small-molecule electronics" frequently intersect with discussions about this molecule.

The compound’s CAS No. 1871818-35-7 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in supply chains and patent filings. Its nomenclature, though complex, reflects systematic IUPAC conventions, which are essential for reproducibility in scientific literature. For researchers, understanding its spectroscopic data (e.g., NMR, IR) and solubility profiles is vital for practical handling—another frequent query in online forums and academic discussions.

Innovations in computational chemistry have further propelled interest in this molecule. Molecular docking and density functional theory (DFT) studies predict its interactions with biological targets or materials matrices, reducing experimental trial-and-error. This synergy between in silico and wet-lab approaches exemplifies the compound’s role in accelerating R&D efficiency, a key concern for industries under cost and time pressures.

Environmental and safety considerations are also part of the discourse. While not classified as hazardous, its handling requires standard laboratory precautions, such as avoiding prolonged exposure. The shift toward benign-by-design chemicals in the EU’s Chemicals Strategy for Sustainability underscores the importance of such evaluations, making this a relevant subtopic for ESG-focused stakeholders.

In summary, 4-(3-Propan-2-yl-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1871818-35-7) epitomizes the intersection of multidisciplinary research. Its applications span from life sciences to advanced materials, driven by its structural versatility and adaptability to cutting-edge methodologies. As science continues to address global challenges, compounds like this will remain at the forefront of innovation.